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Compound of Interest

Compound Name: ODM-203

Cat. No.: B8093364 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information on the stability and storage of ODM-201

(Darolutamide), along with troubleshooting guides and experimental protocols.

Frequently Asked Questions (FAQs)
Q1: What are the recommended storage conditions for ODM-201 (Darolutamide)?

For optimal stability, ODM-201 should be stored under the following conditions:

Solid Form: Store the powder at -20°C for long-term storage.[1][2]

In Solution: For solutions, store at -80°C.[1]

Tablets: Commercial tablets should be stored at room temperature, between 20°C to 25°C

(68°F to 77°F), with excursions permitted between 15°C and 30°C (59°F and 86°F).[3][4]

Keep in a dry location away from light and in the original packaging.[5][6]

Q2: What is the shelf-life and stability of ODM-201?

ODM-201 is stable under the recommended storage conditions.[1] Stability studies have

supported an expiration date of 36 months for the tablet formulation when stored appropriately.

[7] Forced degradation studies have also demonstrated its stability.[8]

Q3: How should ODM-201 be handled in a laboratory setting?
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It is important to handle ODM-201 with care.[5] Avoid inhalation, and contact with eyes and

skin.[1] When handling the compound, especially if not in tablet form, personal protective

equipment such as gloves, safety goggles, and a lab coat should be worn.[1][9] Ensure

adequate ventilation in the workspace.[1]

Q4: Can ODM-201 be stored in solution? What are the recommended solvents?

Yes, ODM-201 can be stored in solution at -80°C for maximum stability.[1] Dimethyl sulfoxide

(DMSO) is a commonly used solvent for preparing stock solutions.[10][11] For in vivo

experiments, it is often prepared fresh on the day of use in a vehicle that may include DMSO,

PEG300, Tween-80, and saline.[10]

Q5: Are there any known incompatibilities for ODM-201?

ODM-201 is incompatible with strong acids/alkalis and strong oxidizing/reducing agents.[1]

Troubleshooting Guide
Issue: Inconsistent or lower-than-expected activity of ODM-201 in my assay.

Possible Cause 1: Improper Storage or Handling.

Solution: Ensure that the compound has been stored at the correct temperature and

protected from light and moisture. Review handling procedures to confirm that appropriate

personal protective equipment was used and that there was no cross-contamination.

Possible Cause 2: Compound Degradation in Solution.

Solution: Prepare fresh solutions for each experiment, especially for aqueous buffers. If

using a frozen stock solution, ensure it has not undergone multiple freeze-thaw cycles.[8]

Possible Cause 3: Incorrect Concentration.

Solution: Verify the calculations for your dilutions. If possible, confirm the concentration of

your stock solution using a spectrophotometer or other analytical method.

Issue: Poor solubility of ODM-201 in my experimental buffer.
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Possible Cause 1: Inappropriate Solvent.

Solution: ODM-201 has poor aqueous solubility.[7] For cell-based assays, it is common to

prepare a high-concentration stock solution in DMSO and then dilute it into the aqueous

experimental medium. Ensure the final concentration of DMSO is compatible with your

assay and does not exceed cytotoxic levels (typically <0.5%).

Possible Cause 2: Precipitation upon Dilution.

Solution: When diluting the DMSO stock into an aqueous buffer, add the stock solution to

the buffer with vigorous vortexing or mixing to facilitate dissolution and prevent

precipitation. If solubility issues persist, consider using a surfactant like Tween-80 in your

vehicle for in vivo studies.[10]

Data Presentation
Table 1: Recommended Storage Conditions for ODM-201

Form Storage Temperature Additional Notes

Powder (for research) -20°C Long-term storage.

In Solvent (for research) -80°C
Avoid repeated freeze-thaw

cycles.

Tablets (Nubeqa®) 20°C to 25°C (68°F to 77°F)

Excursions permitted to 15-

30°C (59-86°F). Store in a dry

place away from light.[3][4]

Table 2: Solubility of ODM-201
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Solvent Concentration Notes

DMSO 80 mg/mL (200.57 mM)
Use fresh DMSO as moisture

can reduce solubility.[11]

Aqueous Solutions Poor solubility

Use of a co-solvent like DMSO

is recommended for preparing

aqueous dilutions.[7]

Experimental Protocols
Protocol 1: Preparation of ODM-201 Stock Solution for In Vitro Assays

Objective: To prepare a high-concentration stock solution of ODM-201 in DMSO.

Materials:

ODM-201 powder

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Procedure:

1. Weigh the desired amount of ODM-201 powder in a sterile container.

2. Add the appropriate volume of anhydrous DMSO to achieve the desired concentration

(e.g., 10 mM).

3. Vortex or sonicate briefly to ensure complete dissolution.

4. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

5. Store the aliquots at -80°C.

Protocol 2: General Guidelines for Using ODM-201 in Cell-Based Assays

Objective: To treat cells with ODM-201 for functional assays.
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Materials:

ODM-201 stock solution (e.g., 10 mM in DMSO)

Cell culture medium appropriate for the cell line

Cells of interest (e.g., VCaP prostate cancer cells)

Procedure:

1. Culture cells to the desired confluency.

2. Prepare a series of dilutions of the ODM-201 stock solution in cell culture medium to

achieve the final desired concentrations. Ensure the final DMSO concentration is

consistent across all treatments and the vehicle control.

3. Remove the existing medium from the cells and replace it with the medium containing the

different concentrations of ODM-201 or the vehicle control.

4. Incubate the cells for the desired period (e.g., 24-96 hours) under standard cell culture

conditions.

5. Proceed with the downstream analysis (e.g., cell viability assay, gene expression

analysis).
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Caption: Mechanism of action of ODM-201 (Darolutamide) as an androgen receptor inhibitor.
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Caption: General experimental workflow for in vitro studies using ODM-201.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8093364?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

